Cas no 2378502-40-8 (4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride)

• Product Name: 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride
• CAS No: 2378502-40-8
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5357904
• Update Time: 2025-09-27

4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride
• Z4020200940
• 4-(aminomethyl)-2-azabicyclo[2.2.2]octan-3-one hydrochloride

• Inchi： 1S/C8H14N2O.ClH/c9-5-8-3-1-6(2-4-8)10-7(8)11;/h6H,1-5,9H2,(H,10,11);1H
• InChI Key： VGLAAXVOZXWEJT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CN)CCC(CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 55.1

Additional information on 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride

Comprehensive Overview of 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride (CAS No. 2378502-40-8)

The compound 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride (CAS No. 2378502-40-8) is a bicyclic organic molecule featuring an aminomethyl group and a ketone functionality within its unique 2-azabicyclo[2.2.2]octane scaffold. This structure has garnered significant attention in pharmaceutical and medicinal chemistry due to its potential as a versatile building block for drug discovery. Researchers are particularly interested in its rigid bicyclic framework, which can enhance binding affinity and selectivity in biological targets.

In recent years, the demand for novel heterocyclic compounds like 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride has surged, driven by advancements in central nervous system (CNS) drug development and neurodegenerative disease research. Its azabicyclic core is structurally analogous to bioactive molecules targeting neurotransmitter receptors, making it a valuable candidate for exploring treatments for conditions such as Parkinson's disease and depression. The hydrochloride salt form further improves solubility, a critical factor in drug formulation.

The synthesis of CAS No. 2378502-40-8 typically involves multi-step organic reactions, including cyclization and amination strategies. Modern synthetic approaches emphasize green chemistry principles, aligning with the pharmaceutical industry's shift toward sustainable practices. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity.

From a commercial perspective, 4-(Aminomethyl)-2-azabicyclo[2.2.2]octan-3-one;hydrochloride is often listed by suppliers specializing in high-value pharmaceutical intermediates. Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic institutions. Online searches for this compound frequently include queries like "azabicyclo derivatives in drug design" or "bicyclic amine applications," reflecting its niche yet growing relevance.

Future research directions may explore its utility in peptide mimetics or catalysis, leveraging its stereochemical properties. As the scientific community continues to prioritize molecular diversity, compounds like CAS No. 2378502-40-8 will remain pivotal in unlocking new therapeutic avenues.